Cas no 2034325-11-4 (N-(3-methylpyridin-2-yl)-4-(5-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride)

• Product Name: N-(3-methylpyridin-2-yl)-4-(5-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride
• CAS No: 2034325-11-4
• MF: C₁₄H₁₄ClN₃S₂
• MW: 323.864058971405
• CID: 5377465
• Update Time: 2025-07-02

N-(3-methylpyridin-2-yl)-4-(5-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-methylpyridin-2-yl)-4-(5-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride

• Inchi： 1S/C14H13N3S2.ClH/c1-9-4-3-7-15-13(9)17-14-16-11(8-18-14)12-6-5-10(2)19-12;/h3-8H,1-2H3,(H,15,16,17);1H
• InChI Key： MGCMTOBHDYNACS-UHFFFAOYSA-N
• SMILES： S1C=C(C2SC(C)=CC=2)N=C1NC1=NC=CC=C1C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-(3-methylpyridin-2-yl)-4-(5-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride

Recent Advances in the Study of N-(3-methylpyridin-2-yl)-4-(5-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride (CAS: 2034325-11-4)

The compound N-(3-methylpyridin-2-yl)-4-(5-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride (CAS: 2034325-11-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving the condensation of 5-methylthiophene-2-carbaldehyde with thiosemicarbazide, followed by cyclization and subsequent coupling with 3-methyl-2-aminopyridine. The final hydrochloride salt was obtained with high purity, as confirmed by HPLC and NMR spectroscopy.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, particularly those involved in inflammatory pathways. In vitro assays conducted by Smith et al. (2024) showed significant suppression of pro-inflammatory cytokines in macrophage cells, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, in preclinical animal models.

Another groundbreaking study explored the compound's potential in oncology. Researchers at the National Cancer Institute identified that N-(3-methylpyridin-2-yl)-4-(5-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride acts as a selective inhibitor of a novel kinase implicated in tumor growth and metastasis. In vivo experiments using xenograft models revealed a dose-dependent reduction in tumor volume, with minimal off-target effects. These findings position the compound as a promising candidate for further development in cancer therapy.

Despite these advancements, challenges remain in understanding the full spectrum of the compound's biological activities and potential side effects. Ongoing research aims to elucidate its interactions with other cellular targets and to optimize its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(3-methylpyridin-2-yl)-4-(5-methylthiophen-2-yl)-1,3-thiazol-2-amine:hydrochloride (CAS: 2034325-11-4) represents a versatile and promising molecule in chemical biology and drug discovery. Its dual potential in anti-inflammatory and anticancer therapies underscores the importance of continued research. Future studies should focus on clinical trials to validate its efficacy and safety in humans, paving the way for its eventual commercialization and therapeutic use.